Cas no 690631-98-2 (5-(3-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(3-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 690631-98-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD05664420
• CID: 502690
• PubChem ID: 2794658
• Update Time: 2025-06-06

5-(3-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-(3-hydroxyphenyl)-
• 3-(3-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid
• 5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
• 690631-98-2
• MFCD05664420
• 3-Carboxy-5-(3-hydroxyphenyl)-1H-pyrazole
• SCHEMBL73351
• DTXSID00383300
• KOWRVFWZCLHEIU-UHFFFAOYSA-N
• EN300-1830230
• 5-(3-Hydroxy-phenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 1H-Pyrazole-3-carboxylicacid,5-(3-hydroxyphenyl)-
• AM804233
• FT-0692615
• 5-(3-HYDROXY-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 3-(3-Carboxy-1H-pyrazol-5-yl)phenol
• PS-11223
• AKOS005254833
• BBL100634
• STL554428
• DB-026282
• 5-(3-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD05664420
• Inchi： 1S/C10H8N2O3/c13-7-3-1-2-6(4-7)8-5-9(10(14)15)12-11-8/h1-5,13H,(H,11,12)(H,14,15)
• InChI Key： KOWRVFWZCLHEIU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 256 °C
• Boiling Point: 597.7±45.0 °C at 760 mmHg
• Flash Point: 315.3±28.7 °C
• Refractive Index: 1.685
• PSA: 86.21000
• LogP: 1.48050
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-(3-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)